Cas no 2877632-83-0 (N,N-dimethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine)

• Product Name: N,N-dimethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine
• CAS No: 2877632-83-0
• MF: C₁₇H₂₄N₆O
• MW: 328.412062644959
• CID: 5328713
• PubChem ID: 165434951
• Update Time: 2025-05-19

N,N-dimethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040861100
• N,N-dimethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine
• F6738-6161
• 2877632-83-0
• N,N-Dimethyl-2-[4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]-4-pyrimidinamine

• Inchi： 1S/C17H24N6O/c1-13-16(19-9-8-18-13)24-12-14-5-10-23(11-6-14)17-20-7-4-15(21-17)22(2)3/h4,7-9,14H,5-6,10-12H2,1-3H3
• InChI Key： RNCAWZVNKBBCIE-UHFFFAOYSA-N
• SMILES： C1(N2CCC(COC3=NC=CN=C3C)CC2)=NC=CC(N(C)C)=N1

Computed Properties

• Exact Mass: 328.20115941g/mol
• Monoisotopic Mass: 328.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 497.5±55.0 °C(Predicted)
• pka: 9.84±0.10(Predicted)

Additional information on N,N-dimethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine

N,N-Dimethyl-2-(4-{[(3-Methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-Amine: A Comprehensive Overview

The compound N,N-Dimethyl-2-(4-{[(3-Methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-Amine (CAS No. 2877632-83-0) is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities. The molecule's structure incorporates a pyrimidine ring, a piperidine ring, and a methyl-substituted pyrazine group, all connected through ether and amine linkages. These structural features contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The N,N-Dimethyl substitution on the pyrimidine ring enhances the molecule's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with intracellular targets. Additionally, the piperidine ring introduces rigidity and flexibility to the molecule, enabling it to adopt conformations that are favorable for binding to specific protein pockets.

The (3-Methylpyrazin-2-yl)oxy group attached to the piperidine ring adds another layer of complexity to the molecule's structure. Pyrazine rings are known for their aromaticity and ability to participate in π–π interactions, which can enhance the compound's binding affinity to target proteins. The methoxy group further modulates the electronic properties of the molecule, potentially influencing its reactivity and selectivity.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that N,N-Dimethyl-2-(4-{[(3-Methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-Amine exhibits potent inhibitory activity against several kinases, including Aurora kinases and Src family kinases.

Moreover, this compound has shown potential as an antiviral agent, particularly against enveloped viruses such as herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Its ability to inhibit viral entry into host cells by targeting membrane fusion processes has been extensively studied. The pyrimidine core of the molecule is believed to play a key role in this activity by interacting with viral glycoproteins.

Another area of interest is the compound's role in modulating ion channels. Ion channels are essential for maintaining cellular homeostasis and are implicated in various neurological and cardiovascular disorders. Research has shown that N,N-Dimethyl-2-(4-{[(3-Methylpyrazin-2-Yl)Oxy]Methyl}Piperidin-1-Yl)Pyrimidin-4-Amine can modulate voltage-gated sodium channels, making it a potential candidate for treating epilepsy and chronic pain conditions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The synthesis begins with the preparation of intermediates such as 3-methylpyrazine derivatives, which are then subjected to etherification reactions to introduce the methoxy group. Subsequent coupling reactions with piperidine derivatives yield the final product.

The pharmacokinetic profile of this compound has also been investigated in preclinical models. Studies have shown that it exhibits moderate oral bioavailability due to its lipophilic nature but faces challenges related to hepatic metabolism and renal excretion. Efforts are underway to optimize its pharmacokinetic properties through structural modifications aimed at improving stability and reducing toxicity.

In conclusion, N,N-Dimethyl